Cas no 647846-52-4 (Benzoic acid, 4,4'-[(2Z)-1,4-dioxo-2-butene-1,4-diyl]bis-, dimethyl ester)

• Product Name: Benzoic acid, 4,4'-[(2Z)-1,4-dioxo-2-butene-1,4-diyl]bis-, dimethyl ester
• CAS No: 647846-52-4
• MF: C₂₀H₁₆O₆
• MW: 352.337446212769
• CID: 416573
• PubChem ID: 71378671
• Update Time: 2025-04-19

Benzoic acid, 4,4'-[(2Z)-1,4-dioxo-2-butene-1,4-diyl]bis-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-[(2Z)-1,4-dioxo-2-butene-1,4-diyl]bis-, dimethyl ester
• methyl 4-[4-(4-methoxycarbonylphenyl)-4-oxobut-2-enoyl]benzoate
• Dimethyl 4,4'-(1,4-dioxobut-2-ene-1,4-diyl)dibenzoate
• 647846-52-4
• DTXSID90801280

• Inchi： 1S/C20H16O6/c1-25-19(23)15-7-3-13(4-8-15)17(21)11-12-18(22)14-5-9-16(10-6-14)20(24)26-2/h3-12H,1-2H3
• InChI Key： UIAWGJCIRJTMQU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(C=CC(C2C=CC(C(=O)OC)=CC=2)=O)=O)=CC=1)=O

Computed Properties

• Exact Mass: 352.09468
• Monoisotopic Mass: 352.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.74